Cas no 7469-78-5 (Cyclohexanol,2,2-diethoxy-, 1-(3,5-dinitrobenzoate))

Cyclohexanol,2,2-diethoxy-, 1-(3,5-dinitrobenzoate) structure
7469-78-5 structure
Product name:Cyclohexanol,2,2-diethoxy-, 1-(3,5-dinitrobenzoate)
CAS No:7469-78-5
MF:C17H22N2O8
MW:382.365185260773
CID:576089
PubChem ID:345012

Cyclohexanol,2,2-diethoxy-, 1-(3,5-dinitrobenzoate) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,2,2-diethoxy-, 1-(3,5-dinitrobenzoate)
    • (2,2-diethoxycyclohexyl) 3,5-dinitrobenzoate
    • 7469-78-5
    • NSC-402214
    • NSC402214
    • DTXSID00322875
    • Inchi: InChI=1S/C17H22N2O8/c1-3-25-17(26-4-2)8-6-5-7-15(17)27-16(20)12-9-13(18(21)22)11-14(10-12)19(23)24/h9-11,15H,3-8H2,1-2H3
    • InChI Key: PTJQCXBTSJNLRN-UHFFFAOYSA-N
    • SMILES: CCOC1(CCCCC1OC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])OCC

Computed Properties

  • Exact Mass: 382.13766
  • Monoisotopic Mass: 382.13761566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 131.04

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